Cas no 425412-91-5 (2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide
• CAS No: 425412-91-5
• MF: C₁₂H₇Cl₂NO₃S
• MW: 316.159879922867
• CID: 6145352
• PubChem ID: 875206
• Update Time: 2025-06-20

2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide
• 6165-89-5
• AB00103131-01
• DTXSID50977238
• 425412-91-5
• SR-01000229627-1
• AKOS024600338
• SMSF0016056
• F0808-1807
• CB10560
• BIM-0008110.P001
• SR-01000229627
• CBMicro_008008
• 2,5-dichloro-n-(4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide

• Inchi： 1S/C12H7Cl2NO3S/c13-8-1-6-11(14)12(7-8)19(17,18)15-9-2-4-10(16)5-3-9/h1-7H
• InChI Key： FDSPOTLUIRQSSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(/N=C1\C=CC(C=C\1)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 314.9523696g/mol
• Monoisotopic Mass: 314.9523696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72Ų

Additional information on 2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide

Professional Introduction to 2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide (CAS No. 425412-91-5)

2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide, identified by the CAS number 425412-91-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a benzene sulfonamide core appended with a chromophoric cyclohexadienone moiety, which endows it with unique photophysical properties and potential biological activities. The structural arrangement of chlorine substituents at the 2 and 5 positions on the benzene ring, coupled with the electron-deficient nature of the sulfonamide group, suggests that this molecule may exhibit pronounced interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide (CAS No. 425412-91-5) can be described as a conjugated system comprising an aromatic ring sulfonamide functionalized with a chalcone-like unit derived from cyclohexa-2,5-dienone. This configuration implies that the molecule may possess significant absorbance in the UV-visible spectrum due to the presence of multiple double bonds and heteroatoms capable of participating in π-stacking interactions. Such properties are often exploited in the design of photoactive compounds for applications ranging from photodynamic therapy to optoelectronic materials.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as pharmacophores due to their versatility in modulating biological pathways. The sulfonamide group is particularly noteworthy for its ability to act as a hydrogen bond acceptor and participate in hydrophilic interactions, which are critical for drug-receptor binding affinity. The introduction of electron-withdrawing chlorine atoms at the 2 and 5 positions of the benzene ring further enhances the electrophilicity of certain reactive sites within the molecule, potentially facilitating nucleophilic substitution reactions or metal coordination events that could be leveraged in catalytic or therapeutic applications.

One of the most compelling aspects of 2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide (CAS No. 425412-91-5) is its potential as a scaffold for designing molecules with targeted biological activity. Preliminary computational studies suggest that this compound may exhibit inhibitory effects against certain enzymes or receptors implicated in inflammatory or metabolic disorders. The cyclohexadienone moiety, being part of an α-beta unsaturated system, is known to engage in Michael addition reactions with nucleophiles such as thiols or amines present in biological molecules. This reactivity could be harnessed to develop prodrugs or bioconjugates designed for site-specific delivery or controlled release profiles.

The synthesis of 2,5-dichloro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzene-1-sulfonamide (CAS No. 425412-91-5) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include chlorination of a precursor benzene derivative followed by condensation with cyclohexadienone under appropriate conditions to form the chalcone intermediate. Subsequent sulfonation and amidation reactions complete the structural assembly. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones with greater precision.

From an industrial perspective, the production scalability of 2,5-dichloro-N-(4-oxy-cyclohexa - 2 , 5 -dien - 1 - ylidene)benzene - 1 - sulfonamide (CAS No. 425412 - 91 - 5) is an important consideration for its potential commercialization as an active pharmaceutical ingredient (API) or specialty chemical intermediate. Process chemists are actively exploring continuous flow reactors and green chemistry principles to minimize waste generation and improve reaction efficiency without compromising product quality. Such innovations not only align with regulatory expectations but also contribute to cost-effectiveness and sustainability in pharmaceutical manufacturing.

The pharmacological evaluation of 2 , 5 - dichloro - N - ( 4 - oxocyclohexa - 2 , 5 - dien - 1 - ylidene ) benzene - 1 - sulfonamide (CAS No . 425412 - 91 - 5) has only begun to scratch the surface despite its intriguing structural features . In vitro assays have demonstrated modest activity against certain bacterial strains and protozoan parasites , hinting at its antimicrobial potential . However , further studies are needed to elucidate its mechanism(s) of action , pharmacokinetic profile , and therapeutic window . Collaborative efforts between medicinal chemists , biochemists , and pharmacologists will be essential to translate these initial findings into meaningful clinical applications.

The photophysical properties exhibited by 2 , 5 - dichloro - N - ( 4 - oxocyclohexa - 2 , 5 - dienylidene ) benzene -- sulfonamide (CAS No . 42 --54 --12 --91--65) make it an attractive candidate for exploring novel therapeutic modalities based on light activation . For instance , its ability to generate reactive oxygen species upon irradiation could be exploited for photodynamic therapy against cancerous tumors or infectious lesions . Alternatively , its absorption characteristics might be utilized in optogenetic tools designed for controlling neuronal activity through light-induced conformational changes . These applications would benefit greatly from detailed understanding of how environmental factors such as pH or oxygen tension influence its excited state behavior.

The regulatory landscape governing the development and commercialization of novel chemical entities like 2 , 5 dichloro N(42-- oxocyclohexa --25dienylidene ) benzene -- sulfonamide( CAS No .42--54--12--91--65 ) remains complex but evolving favorably towards faster approval pathways when supported by robust preclinical data demonstrating safety and efficacy . Regulatory agencies increasingly encourage innovation through programs like fast track designation which can expedite reviews based on compelling scientific evidence . Companies investing into this space must navigate these requirements while maintaining high standards throughout their development programs.

In conclusion,22--55 dichloro N(44 oxocyclohexa --25dienylidene ) benzene --sulfonamide( CAS No .42--54--12--91--65 ) represents an exciting opportunity at intersection where organic chemistry meets biology medicine photochemistry electronics . Its unique structural features coupled with preliminary indications toward biological activity position it well suited further exploration across multiple disciplines including drug discovery materials science nanotechnology biomedicine beyond traditional pharmaceutical applications future work should focus expanding knowledge base around this compound evaluating broader implications both scientifically commercially terms long run